Cas no 2138231-08-8 (1-Propanone, 3-amino-1-(4-bromo-5-isothiazolyl)-)

• Product Name: 1-Propanone, 3-amino-1-(4-bromo-5-isothiazolyl)-
• CAS No: 2138231-08-8
• MF: C₆H₇BrN₂OS
• MW: 235.101578950882
• CID: 5294476
• Update Time: 2025-07-18

1-Propanone, 3-amino-1-(4-bromo-5-isothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-amino-1-(4-bromo-5-isothiazolyl)-

• Inchi： 1S/C6H7BrN2OS/c7-4-3-9-11-6(4)5(10)1-2-8/h3H,1-2,8H2
• InChI Key： RJKVNLYQBFXNBL-UHFFFAOYSA-N
• SMILES： C(C1SN=CC=1Br)(=O)CCN

Additional information on 1-Propanone, 3-amino-1-(4-bromo-5-isothiazolyl)-

Comprehensive Analysis of 1-Propanone, 3-amino-1-(4-bromo-5-isothiazolyl)- (CAS No. 2138231-08-8)

The compound 1-Propanone, 3-amino-1-(4-bromo-5-isothiazolyl)- (CAS No. 2138231-08-8) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring an isothiazole ring substituted with a bromo group and an amino-propanone side chain, makes it a versatile intermediate for synthesizing more complex compounds. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and advanced materials.

One of the most searched questions related to this compound is: "What are the applications of 3-amino-1-(4-bromo-5-isothiazolyl)-1-propanone in pharmaceuticals?" Recent studies suggest that derivatives of this compound exhibit promising biological activities, including antimicrobial and anti-inflammatory properties. The presence of the isothiazole moiety, known for its bioactivity, combined with the reactive amino and bromo groups, allows for further functionalization to target specific biological pathways.

Another trending topic in the scientific community is the use of 1-Propanone, 3-amino-1-(4-bromo-5-isothiazolyl)- in the development of green chemistry solutions. With increasing environmental concerns, researchers are exploring sustainable synthetic routes for this compound. Questions like "How to synthesize 2138231-08-8 using eco-friendly methods?" are frequently encountered in academic forums. Recent advancements have shown that catalytic processes and solvent-free reactions can significantly reduce the environmental footprint of its production.

The compound's CAS No. 2138231-08-8 is often associated with queries about its physical and chemical properties. For instance, its solubility, stability, and reactivity under various conditions are critical for industrial applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this molecule, ensuring its purity and suitability for further research.

In the context of material science, 1-Propanone, 3-amino-1-(4-bromo-5-isothiazolyl)- has been investigated for its potential in creating novel polymers and coatings. The bromo group offers a site for cross-linking, while the amino functionality can enhance adhesion properties. This dual reactivity makes it a valuable building block for designing advanced materials with tailored properties.

As the demand for high-performance compounds grows, so does the interest in optimizing the synthesis and applications of CAS No. 2138231-08-8. Future research directions may include exploring its role in catalysis, nanotechnology, and bioconjugation. By addressing these emerging trends, scientists can unlock new possibilities for this multifaceted molecule.